(R)-3-tert-Butoxycarbonylamino-heptanoic acid

• IUPAC Name: (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
• InChI: InChI=1S/C12H23NO4/c1-5-6-7-9(8-10(14)15)13-11(16)17-12(2,3)4/h9H,5-8H2,1-4H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key: KVAFMJHZXSBEFB-SECBINFHSA-N
• Canonical SMILES: CCCCC(CC(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCCC[C@H](CC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol
• CAS RN: 854102-50-4

Description

(R)-3-tert-Butoxycarbonylamino-heptanoic acid, also known as Boc-L-lysine, is a common amino acid derivative used in scientific research. It is a white crystalline powder that is soluble in water and commonly used in peptide synthesis.

Scientific Research Applications

• Synthesis and Stereochemistry :

  • A study by Nadin et al. (2001) demonstrates the stereocontrolled synthesis of a related compound, 2 R -benzyl-5 S - tert -butoxycarbonylamino-4 R -( tert -butyldimethylsilanyloxy)-6-phenyl-hexanoic acid, which is a hydroxyethylene dipeptide isostere corresponding to Phe–Phe. This synthesis is important for understanding the chemical properties and potential applications of similar compounds, including (R)-3-tert-Butoxycarbonylamino-heptanoic acid (Nadin et al., 2001).

• Pharmaceutical Intermediate Synthesis :

  • Martyres et al. (2001) describe the synthesis of a novel cyclobutanone analogue of a β-lactam antibiotic, which includes steps involving tert-butoxycarbonylamino compounds. This highlights the role of such compounds in the development of new antibiotics (Martyres et al., 2001).

• Chemical Intermediates in Drug Synthesis :

  • Zhang Xingxian (2012) reports the synthesis of Methyl(3S)-3-(tert-butoxycarbonylamino)-4-oxobutanoate, a chiral intermediate of sitagliptin, using L-aspartic acid. This process underlines the utility of tert-butoxycarbonylamino compounds in synthesizing intermediates for drugs (Zhang Xingxian, 2012).

• Enzymatic Synthesis of Pharmaceutical Building Blocks :

  • Lo et al. (2009) discuss the simultaneous synthesis of L-Homophenylalanine and N6-protected-2-oxo-6-amino-hexanoic acid using engineered Escherichia coli, demonstrating the use of tert-butoxycarbonylamino compounds in biotechnological applications (Lo et al., 2009).

• Hydrogel Formation for Drug Delivery :

  • Guchhait et al. (2021) synthesized tripeptide-based amphiphiles incorporating tert-butoxycarbonylamino moieties for hydrogel formation, highlighting their potential in drug delivery systems (Guchhait et al., 2021).